Cas no 170487-40-8 (Methyl 1h-indazole-6-carboxylate)

• Product Name: Methyl 1h-indazole-6-carboxylate
• CAS No: 170487-40-8
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD07371612
• CID: 65858
• PubChem ID: 354334288
• Update Time: 2025-06-11

Methyl 1h-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl indazole-6-carboxylate
• 1H-Indazole-6-carboxylic acid methyl ester
• Methyl 1H-indazole-6-carboxylate
• 6-(1H)Indazole carboxylic acid methyl ester
• Indazole-6-carboxylic Acid Methyl Ester
• 1H-indazole-6-carboxylate
• Methyl indazole-6-carboxy...
• 1H-Indazole-6-carboxylic acid methyl ester, 6-(Methoxycarbonyl)-1H-indole
• 6-(1H)INDAZOLE CARBOXYLIC ACID METHYL ESTER
• MLS002920644
• 2H-Indazole-6-carboxylic acid methyl ester
• 1H-Indazole-6-carboxylic acid, methyl ester
• NSC144992
• PubChem18064
• methyl indazole-6carboxylate
• KSC494O4P
• 6-(Methoxycarbonyl)-1H-indole
• Methyl-1H-indazole-6-car
• NSC-144992
• SCHEMBL347171
• 170487-40-8
• AC-28265
• AKOS005255642
• SY003902
• J-521766
• SCHEMBL21730148
• Methyl-1H-indazole-6-carboxylate
• M2823
• 1H-Indazole-6-carboxylic acid methyl ester, AldrichCPR
• SMR001798231
• FS-3035
• EN300-93180
• PB15886
• DTXSID20301622
• A3760
• MFCD07371612
• FT-0651880
• W-206004
• BCP23464
• AM20050477
• CS-D0838
• TUSICEWIXLMXEY-UHFFFAOYSA-N
• methyl1h-indazole-6-carboxylate
• 6-(1H)-indazole carboxylic acid methyl ester
• DB-007575
• 2H-Indazole-6-carboxylic acid, methyl ester
• DB-409694
• 2410393-23-4
• STL554570
• BBL100776
• Methyl 1h-indazole-6-carboxylate

• MDL： MFCD07371612
• Inchi： 1S/C9H8N2O2/c1-13-9(12)6-2-3-7-5-10-11-8(7)4-6/h2-5H,1H3,(H,10,11)
• InChI Key： TUSICEWIXLMXEY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2C=NNC=2C=1)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.324 g/cm3
• Melting Point: 142.0 to 146.0 deg-C
• Boiling Point: 371.3°C at 760 mmHg
• Flash Point: 162.6℃
• Refractive Index: 1.648
• Water Partition Coefficient: Soluble in water.
• PSA: 54.98000
• LogP: 1.34950

Methyl 1h-indazole-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on Methyl 1h-indazole-6-carboxylate

Recent Advances in the Application of Methyl 1H-indazole-6-carboxylate (CAS: 170487-40-8) in Chemical Biology and Pharmaceutical Research

Methyl 1H-indazole-6-carboxylate (CAS: 170487-40-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. As a key intermediate, this compound is widely utilized in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and cancer therapeutics. Recent studies have highlighted its role in the development of novel small-molecule inhibitors, making it a focal point in pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural optimization of Methyl 1H-indazole-6-carboxylate derivatives to enhance their binding affinity for specific kinase targets. The study employed computational modeling and high-throughput screening to identify potent inhibitors with improved pharmacokinetic properties. The results demonstrated that modifications at the carboxylate moiety significantly influenced the compound's bioactivity, paving the way for the design of next-generation kinase inhibitors.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where Methyl 1H-indazole-6-carboxylate was used as a scaffold for developing selective inhibitors of the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The research team synthesized a series of analogs and evaluated their efficacy in vitro and in vivo. Their findings revealed that certain derivatives exhibited nanomolar potency against cancer cell lines, with minimal off-target effects, suggesting their potential as promising anticancer agents.

Beyond oncology, Methyl 1H-indazole-6-carboxylate has also been investigated for its applications in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience demonstrated that derivatives of this compound could modulate neuroinflammatory pathways by targeting microglial activation. The study utilized a combination of molecular docking and cell-based assays to elucidate the mechanism of action, providing a foundation for future therapeutic development in conditions such as Alzheimer's disease.

In summary, Methyl 1H-indazole-6-carboxylate (CAS: 170487-40-8) continues to be a valuable building block in drug discovery, with recent research underscoring its potential in diverse therapeutic areas. Its adaptability and efficacy in structural modifications make it a cornerstone for the development of novel bioactive molecules. Future studies are expected to further explore its applications, particularly in personalized medicine and targeted therapies.